Cas no 1384268-56-7 ((R)-4-(2-Fluorophenyl)pyrrolidin-2-one)

• Product Name: (R)-4-(2-Fluorophenyl)pyrrolidin-2-one
• CAS No: 1384268-56-7
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 4823109
• Update Time: 2025-10-29

(R)-4-(2-Fluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-(2-FLUOROPHENYL)PYRROLIDIN-2-ONE
• (R)-4-(2-Fluorophenyl)pyrrolidin-2-one

• Inchi： 1S/C10H10FNO/c11-9-4-2-1-3-8(9)7-5-10(13)12-6-7/h1-4,7H,5-6H2,(H,12,13)/t7-/m0/s1
• InChI Key： VFSKMPHWPAXAON-ZETCQYMHSA-N
• SMILES： FC1C=CC=CC=1[C@@H]1CNC(C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (R)-4-(2-Fluorophenyl)pyrrolidin-2-one

Introduction to (R)-4-(2-Fluorophenyl)pyrrolidin-2-one (CAS No. 1384268-56-7)

(R)-4-(2-Fluorophenyl)pyrrolidin-2-one (CAS No. 1384268-56-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl group and a pyrrolidinone moiety, which contribute to its potential therapeutic applications.

The chiral center in (R)-4-(2-Fluorophenyl)pyrrolidin-2-one plays a crucial role in its biological activity and pharmacological properties. Chirality is a fundamental concept in organic chemistry, where molecules that are mirror images of each other but not superimposable are known as enantiomers. The (R)-enantiomer of this compound has been extensively studied for its specific interactions with biological targets, which can lead to enhanced efficacy and reduced side effects compared to its racemic mixture.

Recent advancements in the synthesis of (R)-4-(2-Fluorophenyl)pyrrolidin-2-one have focused on developing efficient and scalable methods to produce this compound with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve this goal. For instance, a study published in the *Journal of Organic Chemistry* reported a highly efficient asymmetric synthesis route using a chiral phosphoric acid catalyst, which yielded the desired (R)-enantiomer with over 99% enantiomeric excess (ee).

In the context of pharmaceutical research, (R)-4-(2-Fluorophenyl)pyrrolidin-2-one has shown promise as a lead compound for the development of novel drugs. Its structural similarity to certain neurotransmitters and its ability to modulate specific receptors make it an attractive candidate for various therapeutic applications. One area of particular interest is its potential as an anxiolytic agent. Preclinical studies have demonstrated that (R)-4-(2-Fluorophenyl)pyrrolidin-2-one exhibits anxiolytic effects in animal models, suggesting its potential use in the treatment of anxiety disorders.

Another significant application of (R)-4-(2-Fluorophenyl)pyrrolidin-2-one is in the field of neurodegenerative diseases. Research has indicated that this compound can interact with specific receptors involved in neuroprotection and neuroregeneration. A study published in *Neuropharmacology* found that (R)-4-(2-Fluorophenyl)pyrrolidin-2-one exhibited neuroprotective effects in cellular models of Parkinson's disease, highlighting its potential as a therapeutic agent for this debilitating condition.

The pharmacokinetic properties of (R)-4-(2-Fluorophenyl)pyrrolidin-2-one have also been extensively studied to understand its behavior in biological systems. Data from preclinical trials have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development into clinical candidates. Additionally, its low toxicity and high selectivity for target receptors contribute to its safety profile.

From a chemical synthesis perspective, the production of (R)-4-(2-Fluorophenyl)pyrrolidin-2-one involves several key steps. The initial step typically involves the formation of the pyrrolidinone core through a ring-closing reaction, followed by the introduction of the fluorinated phenyl group via electrophilic aromatic substitution or other methods. The final step involves chiral resolution or asymmetric synthesis to obtain the desired (R)-enantiomer.

In conclusion, (R)-4-(2-Fluorophenyl)pyrrolidin-2-one (CAS No. 1384268-56-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development into therapeutic agents for various conditions, including anxiety disorders and neurodegenerative diseases. Ongoing research continues to explore new synthetic methods and biological applications of this compound, contributing to advancements in the field.